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Compound of Interest

Compound Name:
Methyl 3-(benzyloxy)-5-

hydroxybenzoate

Cat. No.: B041502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of benzylated and alkylated

hydroxybenzoate derivatives, commonly known as parabens. The focus is on their

physicochemical properties, antimicrobial efficacy, and biological activities, supported by

experimental data to aid in research and development.

Physicochemical Properties
Hydroxybenzoate derivatives are esters of p-hydroxybenzoic acid. Alkylated derivatives feature

a linear or branched alkyl chain, while benzylated derivatives contain a benzyl group. These

structural differences significantly influence their physical and chemical characteristics. As the

alkyl chain length in alkylated parabens increases, water solubility decreases while lipophilicity

and, consequently, oil solubility increase.[1] Benzylparaben, with its aromatic side chain, also

exhibits low water solubility.[2]
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Derivative
Chemical
Structure

Molecular
Weight ( g/mol
)

Melting Point
(°C)

Water
Solubility (g/L
at 25°C)

Alkylated

Methylparaben
HOC₆H₄COOCH

₃
152.15 125-128 2.5

Ethylparaben
HOC₆H₄COOCH

₂CH₃
166.17 116-119 0.88

Propylparaben
HOC₆H₄COOCH

₂CH₂CH₃
180.20 96-99 0.4

Butylparaben
HOC₆H₄COOCH

₂CH₂CH₂CH₃
194.23 68-71 0.2

Benzylated

Benzylparaben
HOC₆H₄COOCH

₂C₆H₅
228.24 109-112 0.092

Data compiled from multiple sources.

Antimicrobial Activity
Parabens are widely used as preservatives due to their broad-spectrum antimicrobial activity

against bacteria and fungi.[3] The antimicrobial efficacy of alkylated parabens generally

increases with the length of the alkyl chain.[4] They are typically more effective against fungi

than bacteria and more potent against Gram-positive than Gram-negative bacteria.[4]

Benzylparaben also demonstrates antimicrobial properties. The following table summarizes the

Minimum Inhibitory Concentrations (MICs) of various derivatives against common

microorganisms.
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Microorgani
sm

Methylpara
ben (mg/L)

Ethylparabe
n (mg/L)

Propylpara
ben (mg/L)

Butylparabe
n (mg/L)

Benzylpara
ben (mg/L)

Escherichia

coli
1000 500 250 125 -

Staphylococc

us aureus
1000 500 125 62.5 -

Candida

albicans
500 250 125 62.5 -

Aspergillus

niger
500 250 125 62.5 -

Note: Data is compiled from various sources and experimental conditions may vary. A direct

comparison should be made with caution. Benzylparaben MIC data against these specific

organisms in a comparable format was not readily available in the searched literature.

Biological Activity: Endocrine Disruption
A significant area of research for hydroxybenzoate derivatives is their potential as endocrine-

disrupting chemicals (EDCs), primarily through their interaction with estrogen and androgen

receptors.

Estrogenic Activity
Parabens are known to exhibit weak estrogenic activity by binding to estrogen receptors (ERα

and ERβ).[5] The estrogenic potency of alkylated parabens generally increases with the length

and branching of the alkyl chain.[3][5] Notably, studies have shown that benzylparaben

possesses a stronger estrogenic activity compared to the common alkylated derivatives.[6]
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Derivative EC₅₀ (μM) for ERα Activation

Methylparaben >100

Ethylparaben ~100

Propylparaben ~20

Butylparaben ~5

Benzylparaben 0.796 ± 0.307

EC₅₀ values represent the concentration for 50% maximal response in an in vitro assay.[6] A

lower EC₅₀ indicates higher potency.

The interaction of these derivatives with estrogen receptors can trigger a signaling cascade, as

illustrated below.
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Start

Combine p-hydroxybenzoic acid,
 a molar excess of the corresponding alcohol (e.g., propanol),
 and a catalytic amount of sulfuric acid in a round-bottom flask.

Heat the mixture to reflux for several hours
 using a heating mantle and condenser.

Cool the reaction mixture to room temperature.

Neutralize the excess acid by washing with a
 saturated sodium bicarbonate solution in a separatory funnel.

Extract the product into an organic solvent (e.g., diethyl ether).

Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

Remove the solvent using a rotary evaporator.

Recrystallize the crude product from a suitable
 solvent (e.g., aqueous ethanol) to obtain pure crystals.

End
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Start

Combine p-hydroxybenzoic acid, benzyl alcohol,
 a catalyst (e.g., dibutyltin oxide), and a water-carrying agent

 (e.g., xylene) in a reaction vessel.

Heat the mixture under a nitrogen atmosphere with reflux
 and water removal using a Dean-Stark apparatus.

After the reaction is complete, cool the mixture.

Remove the excess benzyl alcohol and xylene
 by vacuum distillation.

Induce crystallization of the product by cooling.

Wash the crude product with a suitable solvent to remove impurities.

Dry the purified benzylparaben under vacuum.

End
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Start

Prepare a stock solution of the hydroxybenzoate derivative
 in a suitable solvent (e.g., ethanol).

Perform a two-fold serial dilution of the stock solution
 in a 96-well microtiter plate containing microbial growth medium.

Prepare a standardized inoculum of the test microorganism
 (e.g., 0.5 McFarland standard).

Inoculate each well with the microbial suspension.
 Include positive (no compound) and negative (no microbes) controls.

Incubate the plate at the optimal temperature for the
 microorganism for 18-24 hours.

Visually inspect the wells for turbidity. The MIC is the lowest
 concentration with no visible growth.

End
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Start

Culture a mammalian cell line stably transfected with the
 hormone receptor (ER or AR) and a reporter gene

 (e.g., luciferase) under the control of a hormone-responsive promoter.

Treat the cells with various concentrations of the
 hydroxybenzoate derivative. For anti-androgenic assays,

 co-treat with a known androgen.

Incubate the cells for a specified period (e.g., 24 hours).

Lyse the cells to release the cellular contents.

Add the appropriate substrate for the reporter enzyme
 (e.g., luciferin) and measure the signal (e.g., luminescence).

Calculate EC₅₀ (for agonists) or IC₅₀ (for antagonists)
 values by plotting the response against the compound concentration.

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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